4-[(6-ethoxy-3-pyridazinyl)oxy]-N-ethyl-6-(1-pyrrolidinyl)-1,3,5-triazin-2-amine

• IUPAC Name: 4-(6-ethoxypyridazin-3-yl)oxy-N-ethyl-6-pyrrolidin-1-yl-1,3,5-triazin-2-amine
• InChI: InChI=1S/C15H21N7O2/c1-3-16-13-17-14(22-9-5-6-10-22)19-15(18-13)24-12-8-7-11(20-21-12)23-4-2/h7-8H,3-6,9-10H2,1-2H3,(H,16,17,18,19)
• InChI Key: LEBCUSHPFNWLSB-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=NC(=N1)OC2=NN=C(C=C2)OCC)N3CCCC3
• Molecular Formula: C15H21N7O2
• Molecular Weight: 331.37 g/mol

Description

4-[(6-ethoxy-3-pyridazinyl)oxy]-N-ethyl-6-(1-pyrrolidinyl)-1,3,5-triazin-2-amine is a chemical compound that has gained interest in scientific research due to its potential applications in the field of pharmacology. This compound has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

The compound 4-[(6-ethoxy-3-pyridazinyl)oxy]-N-ethyl-6-(1-pyrrolidinyl)-1,3,5-triazin-2-amine has potential applications in the field of pharmacology. It has been studied for its ability to inhibit certain enzymes, such as protein kinases, which play a role in various diseases including cancer. Additionally, this compound has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Mechanism of Action

The mechanism of action of 4-[(6-ethoxy-3-pyridazinyl)oxy]-N-ethyl-6-(1-pyrrolidinyl)-1,3,5-triazin-2-amine involves the inhibition of protein kinases. This compound binds to the active site of the kinase, preventing it from phosphorylating its substrate. This inhibition can lead to a decrease in cell proliferation and an increase in apoptosis, making it a potential candidate for cancer treatment.
Biochemical and Physiological Effects:
Studies have shown that this compound has both biochemical and physiological effects. Biochemically, this compound has been shown to inhibit the activity of certain protein kinases, leading to a decrease in cell proliferation and an increase in apoptosis. Physiologically, this compound has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(6-ethoxy-3-pyridazinyl)oxy]-N-ethyl-6-(1-pyrrolidinyl)-1,3,5-triazin-2-amine in lab experiments is its ability to inhibit protein kinases, making it a potential candidate for cancer treatment. Additionally, this compound has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. However, one limitation of using this compound in lab experiments is its potential toxicity, which must be carefully monitored.

Future Directions

There are several future directions for research on 4-[(6-ethoxy-3-pyridazinyl)oxy]-N-ethyl-6-(1-pyrrolidinyl)-1,3,5-triazin-2-amine. One direction is to further investigate its potential applications in cancer treatment, specifically in combination with other chemotherapeutic agents. Another direction is to investigate its potential applications in the treatment of inflammatory diseases, specifically in animal models. Additionally, research could focus on developing derivatives of this compound with improved efficacy and reduced toxicity.

Synthesis Methods

The synthesis of 4-[(6-ethoxy-3-pyridazinyl)oxy]-N-ethyl-6-(1-pyrrolidinyl)-1,3,5-triazin-2-amine has been achieved using several methods. One of the most common methods involves the reaction of 6-ethoxy-3-pyridazinecarboxylic acid with N-ethyl-1,3,5-triazin-2-amine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then reacted with pyrrolidine to give the final product.